6-Chloro-2-ethoxynicotinic acid

• IUPAC Name: 6-chloro-2-ethoxypyridine-3-carboxylic acid
• InChI: InChI=1S/C8H8ClNO3/c1-2-13-7-5(8(11)12)3-4-6(9)10-7/h3-4H,2H2,1H3,(H,11,12)
• InChI Key: NVFVEZWOBJWZSF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=N1)Cl)C(=O)O
• Molecular Formula: C8H8ClNO3
• DSSTOX Substance ID: DTXSID90734569
• Molecular Weight: 201.61 g/mol
• CAS No.: 1343080-22-7

Description

Molecular Structure Analysis

The molecular structure of 6-Chloro-2-ethoxynicotinic acid consists of a nicotinic acid core with a chlorine atom at the 6th position and an ethoxy group at the 2nd position.

Physical and Chemical Properties Analysis

This compound has several properties, including physical, chemical, biological, and toxicological. Specific details such as melting point, boiling point, and density can be found on chemical databases.

Scientific Research Applications

Synthesis and Structural Analysis

• 6-Chloro-2-ethoxynicotinic acid is involved in the synthesis of various compounds, such as triphenyltin compounds, which have been characterized by techniques like X-ray diffraction, IR, and NMR spectroscopy. These compounds exhibit potential antitumor activity (Gao, Zhang, & Sha, 2021).
• Another study highlights its role in the synthesis of triorganotin esters of heteroaromatic carboxylic acid. The crystal structures of these esters reveal a trigonal bipyramidal structure and one-dimensional linear polymers (Gao, Yin, & Kong, 2008).

Inorganic Chemistry and Coordination Polymers

• In inorganic chemistry, this compound is used in the creation of lanthanide coordination polymers. These complexes exhibit interesting luminescent properties and are important for materials science (Wang Jun et al., 2013).
• The compound also plays a role in the formation of neutral metallomacrocycles with palladium centers, where it acts as a dianionic, bridging ligand (Brasey, Scopelliti, & Severin, 2005).

Environmental and Biological Studies

• A study involving Rhodococcus erythropolis ZJB-09149 focuses on the biotransformation of 2-chloro-3-cyanopyridine to 2-chloronicotinic acid, a key precursor in synthesizing pesticides and medicines. This highlights its environmental and biological significance (Jin, Li, Liu, Zheng, & Shen, 2011).

Spectroscopy and Molecular Studies

• Infrared multiple-photon dissociation spectroscopy studies have been conducted on 6-chloronicotinic acid to understand its gas-phase structure and tautomerization in N-heterocyclic compounds (van Stipdonk et al., 2014).
• A comprehensive study on the molecular structure, infrared and Raman spectra of 6-chloronicotinic acid provides insights into its vibrational properties and conformational behavior (Karabacak & Kurt, 2008).